Cas no 53939-79-0 (Propanoic acid, 2-oxo-, hexyl ester)

• Product Name: Propanoic acid, 2-oxo-, hexyl ester
• CAS No: 53939-79-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 356023
• PubChem ID: 523898
• Update Time: 2025-04-19

Propanoic acid, 2-oxo-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-oxo-, hexyl ester
• hexyl 2-oxopropanoate
• DTXSID80335221
• Hexyl pyruvate
• n-hexanol pyruvate
• HMSXMTIZDANRFV-UHFFFAOYSA-N
• SCHEMBL3018392
• 53939-79-0

• Inchi： 1S/C9H16O3/c1-3-4-5-6-7-12-9(11)8(2)10/h3-7H2,1-2H3
• InChI Key： HMSXMTIZDANRFV-UHFFFAOYSA-N
• SMILES： O(C(C(C)=O)=O)CCCCCC

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37